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Compound of Interest

Compound Name: 4-Methoxybenzenecarbothioamide

Cat. No.: B133991 Get Quote

An In-depth Technical Guide on 4-
Methoxybenzenecarbothioamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-Methoxybenzenecarbothioamide. It includes detailed experimental protocols

for its synthesis and characterization, and contextualizes its potential significance by examining

the biological activities of structurally related compounds.

Core Physical and Chemical Properties
The quantitative data for 4-Methoxybenzenecarbothioamide are summarized in the table

below, primarily derived from crystallographic studies.
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Property Value Reference

Molecular Formula C₈H₉NOS [1]

Molecular Weight 167.22 g/mol [1]

Crystal System Orthorhombic [1]

Space Group P2₁2₁2₁ [1]

Unit Cell Dimensions
a = 5.6545(2) Å, b = 7.3966(2)

Å, c = 38.7497(13) Å
[1]

Unit Cell Volume 1620.67(9) Å³ [1]

Molecules per Unit Cell (Z) 8 [1]

Calculated Density 1.372 Mg/m³ [1]

Radiation Type Mo Kα [1]

Temperature 173 K [1]

Experimental Protocols
Detailed methodologies for the synthesis and structural characterization of 4-
Methoxybenzenecarbothioamide are provided below.

Synthesis of 4-Methoxybenzenecarbothioamide[1]
This protocol outlines the synthesis of 4-Methoxybenzenecarbothioamide from 4-

methoxybenzonitrile.

Materials:

4-Methoxybenzonitrile

Magnesium chloride hexahydrate (MgCl₂·6H₂O)

Sodium hydrogen sulfide hydrate (NaSH·xH₂O)

Dimethylformamide (DMF)
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1 N Hydrochloric acid (HCl)

Water (H₂O)

Chloroform (CHCl₃)

Procedure:

A slurry is prepared by mixing magnesium chloride hexahydrate (5.8 mmol) and sodium

hydrogen sulfide hydrate (70%, 11.6 mmol) in 15 ml of dimethylformamide.

4-Methoxybenzonitrile (5.8 mmol) is added to the slurry.

The reaction mixture is stirred at room temperature for 5 hours.

The mixture is then poured into 60 ml of water, leading to the formation of a precipitate.

The precipitate is collected by filtration.

The collected product is resuspended in 30 ml of 1 N HCl and stirred for an additional 25

minutes.

The solid is filtered again and washed with water.

The final product is recrystallized from chloroform to obtain crystals suitable for X-ray

analysis.

Single-Crystal X-ray Diffraction Analysis[1]
This protocol describes the determination of the crystal structure of 4-
Methoxybenzenecarbothioamide.

Instrumentation:

Nonius KappaCCD diffractometer

Procedure:
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A suitable single crystal of 4-Methoxybenzenecarbothioamide is mounted on the

diffractometer.

Data collection is performed at a temperature of 173 K using Mo Kα radiation.

A multi-scan absorption correction is applied to the collected data.

The structure is solved and refined. Hydrogen atoms bonded to carbon are placed in

geometrically idealized positions, while those bonded to nitrogen are refined.

Biological Activity Context
While direct experimental data on the biological activity of 4-Methoxybenzenecarbothioamide
is not readily available in the surveyed literature, the broader classes of compounds to which it

belongs, namely thioamides and molecules containing a methoxybenzene moiety, have

demonstrated significant biological potential. Thioamides are recognized for a wide spectrum of

activities, including antitumor, antibacterial, and antioxidant effects[2][3]. Similarly, various

derivatives of methoxybenzene have been investigated for their anticancer and antioxidant

properties[4][5][6][7][8]. This suggests that 4-Methoxybenzenecarbothioamide could be a

candidate for biological screening in these areas.

Visualizations
The following diagrams illustrate the experimental workflow and the conceptual biological

potential of related compounds.
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and characterization of 4-
Methoxybenzenecarbothioamide.
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Caption: Conceptual diagram of the potential biological activities based on related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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